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Compound of Interest

Compound Name: 3-Hydroxyprazepam

Cat. No.: B123293

An In-depth Exploration of an Active Metabolite for Researchers and Drug Development
Professionals

Introduction

Prazepam, a benzodiazepine derivative, serves as a prodrug that undergoes metabolic
transformation to yield its pharmacologically active metabolites. Among these, 3-
Hydroxyprazepam has been identified, alongside the primary active metabolite N-
desmethyldiazepam (nordiazepam). This technical guide provides a comprehensive overview
of the early-stage research concerning 3-Hydroxyprazepam, focusing on its pharmacological
profile, metabolic pathway, and therapeutic promise. This document is intended for
researchers, scientists, and professionals in the field of drug development, offering a
consolidated resource for understanding the nuances of this specific benzodiazepine
metabolite.

Metabolic Pathway of Prazepam

Prazepam is extensively metabolized in the liver following oral administration. The primary
metabolic pathways involve N-dealkylation and hydroxylation. The major and most
pharmacologically significant metabolite is N-desmethyldiazepam. A secondary pathway
involves the hydroxylation of the prazepam molecule at the 3-position to form 3-
Hydroxyprazepam.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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